Cas no 894030-74-1 (N'-(3,5-dimethylphenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(3,5-dimethylphenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894030-74-1
• MF: C₂₃H₂₃N₅O₂S
• MW: 433.52602314949
• CID: 5512365
• Update Time: 2025-07-01

N'-(3,5-dimethylphenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3,5-dimethylphenyl)-N2-[2-[2-(4-methylphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• N'-(3,5-dimethylphenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C23H23N5O2S/c1-14-4-6-17(7-5-14)20-26-23-28(27-20)19(13-31-23)8-9-24-21(29)22(30)25-18-11-15(2)10-16(3)12-18/h4-7,10-13H,8-9H2,1-3H3,(H,24,29)(H,25,30)
• InChI Key： WWLNWQLLJBJQPY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)C(NCCC1N2C(SC=1)=NC(C1=CC=C(C)C=C1)=N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3,5-dimethylphenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

N'-(3,5-Dimethylphenyl)-N-{2-2-(4-Methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide: A Comprehensive Overview

N'-(3,5-Dimethylphenyl)-N-{2-2-(4-Methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide (CAS No: 894030-74-1) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds and is characterized by its intricate molecular architecture. The molecule comprises a central triazolo-thiazole ring system fused with aromatic groups and ethanediamide functionalities. These features make it a promising candidate for applications in drug discovery, material synthesis, and advanced chemical engineering.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations highlight the importance of continuous improvement in synthetic techniques to meet the growing demand for high-performance chemical compounds.

One of the most notable properties of N'-(3,5-Dimethylphenyl)-N-{2-2-(4-Methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide is its ability to act as a versatile building block in organic synthesis. Its structure allows for easy functionalization at multiple sites, enabling the creation of derivatives with tailored properties. For example, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential applications in pharmacology. These studies have demonstrated that derivatives of this compound exhibit promising biological activities against various disease models.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have investigated its potential as an active layer material in organic photovoltaic cells (OPV). The results indicate that incorporating this compound into OPV devices can enhance their efficiency by improving charge transport properties and light absorption characteristics.

The structural complexity of N'-(3,5-Dimethylphenyl)-N-{2-2-(4-Methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide also makes it an interesting subject for theoretical studies. Computational chemistry techniques such as density functional theory (DFT) have been employed to investigate its electronic structure and reactivity patterns. These studies provide valuable insights into the molecular interactions that govern its chemical behavior and guide further experimental work.

Another area where this compound has shown promise is in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored by researchers seeking to develop more efficient catalysts for industrial processes. For example, recent reports have highlighted its role in asymmetric catalysis where it facilitates enantioselective transformations with high yields and excellent enantiomeric excess (ee). Such findings underscore its potential as a valuable tool in green chemistry and sustainable chemical synthesis.

Despite its numerous advantages and applications, there are challenges associated with the use of N'-(3,5-Dimethylphenyl)-N-{2-2-(4-Methylphenyl)-1,2,4triazolo3,b1-thiazol-6-ylethyl}ethanediamide. One major concern is its stability under certain environmental conditions such as heat or light exposure which may affect its performance in practical applications. Ongoing research efforts are focused on addressing these limitations through structural modifications aimed at enhancing stability without compromising other desirable properties.

In conclusion,N'-(3',5-dimethylphenyl)-N-{[6-(methyl)benzotriazol]-5-methylene}acetamide stands out as a versatile and multifaceted compound with significant potential across diverse fields including pharmaceuticals materials science catalysis and electronics. As research continues to uncover new applications and improve existing ones this compound is likely to play an increasingly important role in both academic research and industrial development.